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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermophysical properties
of C12 branched alkanes. Dodecane (C12H26) has 355 structural isomers, and the branching
of the alkyl chain significantly influences its physical and chemical characteristics.[1][2]
Understanding these properties is crucial for applications ranging from solvent formulation and
heat transfer fluids to their use as inactive ingredients in pharmaceutical preparations. This
document presents key data, details experimental methodologies for their determination, and
provides a visual representation of a general experimental workflow.

Thermophysical Property Data

The following tables summarize the available quantitative data for n-dodecane and a selection
of its branched isomers to facilitate comparison.

Table 1: Density of C12 Alkane Isomers
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Compound Density Temperature
Isomer Type Pressure
Name (glcm3) (°C)
n-Dodecane Linear 0.749 20 Atmospheric
Isododecane
(2,2,4,6,6- _
Branched 0.74 20 Atmospheric
Pentamethylhept
ane)
2,3,4-
Branched 0.7612 20 Atmospheric

Trimethylnonane

Note: Isododecane is a common name for a mixture of isomers, with 2,2,4,6,6-

pentamethylheptane being the principal component.[3]

Table 2: Viscosity of C12 Alkane Isomers

Dynamic Viscosity

Compound Name Isomer Type Temperature (°C)
(mPa-s)

n-Dodecane Linear 1.374 25

Isododecane

(2,2,4,6,6- Branched 1.31 293.15 K (20°C)

Pentamethylheptane)

2,3,4-Trimethylnonane  Branched Not available -

Note: The viscosity of alkanes is influenced by intermolecular forces; increased branching can

lead to lower viscosity in shorter-chain alkanes due to reduced surface area for these

interactions.[4]

Table 3: Thermal Conductivity of C12 Alkane Isomers
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Thermal
Compound Name Isomer Type Conductivity Temperature (K)
(Wim-K)
n-Dodecane Linear 0.141 300
2,2,4,6,6-
Branched Not available
Pentamethylheptane
2,3,4-Trimethylnonane  Branched Not available

Table 4: Heat Capacity of C12 Alkane Isomers

Isobaric Heat
Compound Name Isomer Type . Temperature (K)
Capacity (J/mol-K)

n-Dodecane Linear 376.00 298.15

2,2,4,6,6-
Pentamethylheptane

Branched Not available

2,3,4-Trimethylnonane  Branched Not available

Experimental Protocols

The determination of thermophysical properties requires precise and standardized
experimental procedures. Below are detailed methodologies for the key properties discussed.

2.1. Density Measurement

Density is a fundamental property defined as mass per unit volume.

o Pycnometry: A pycnometer, a flask with a precisely known volume, is used.
o The empty pycnometer is weighed.

o ltis then filled with the sample liquid, ensuring no air bubbles are present, and weighed

again.
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o The temperature of the liquid is recorded.

o The density is calculated by dividing the mass of the liquid by the volume of the
pycnometer. This method is simple and can yield high accuracy.[5]

 Vibrating Tube Densimetry: This technique offers high precision.

[e]

A U-shaped tube is filled with the sample liquid.

o

The tube is then electromagnetically excited to oscillate at its natural frequency.

[¢]

This frequency is dependent on the mass of the liquid in the tube, and thus its density.

[¢]

The instrument is calibrated with fluids of known density (e.g., dry air and pure water). The
density of the sample is then determined from its oscillation frequency.[5]

2.2. Viscosity Measurement
Viscosity measures a fluid's resistance to flow.
o Capillary Viscometry: This is a classic method for measuring kinematic viscosity.

o Afixed volume of the liquid is drawn into a calibrated glass capillary viscometer (e.g., an
Ostwald or Ubbelohde viscometer).

o The time taken for the liquid to flow between two marked points under the influence of
gravity is measured.

o The kinematic viscosity is calculated by multiplying the flow time by the viscometer's
calibration constant.

o The dynamic viscosity can then be obtained by multiplying the kinematic viscosity by the
density of the liquid.[1][6]

» Rotational Viscometry: This method is suitable for a wide range of viscosities.
o Aspindle is immersed in the sample liquid.

o The spindle is rotated at a constant angular velocity by a motor.
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o The torque required to maintain this constant rotation is measured.

o This torque is proportional to the viscous drag on the spindle, and thus to the viscosity of
the fluid. The instrument provides a direct reading of the dynamic viscosity.[6]

2.3. Thermal Conductivity Measurement

Thermal conductivity is the property of a material to conduct heat.

o Transient Hot-Wire Method: This is a widely used and accurate technique.

[e]

A thin platinum wire is submerged in the liquid sample.

o A step voltage is applied to the wire, causing it to heat up. The wire acts as both a heating
element and a resistance thermometer.

o The rate of temperature increase of the wire is measured over a short period (typically a
few seconds).

o This temperature rise is related to the thermal conductivity of the surrounding fluid. The
short measurement time minimizes the effects of convection.[7][8]

2.4. Heat Capacity Measurement

Heat capacity is the amount of heat required to raise the temperature of a substance by a
certain amount.

 Differential Scanning Calorimetry (DSC): DSC is a common technique for measuring heat
capacity.

o Asmall, known mass of the sample is placed in a sample pan, and an empty reference
pan is also prepared.

o Both pans are heated at a constant rate.

o The instrument measures the difference in heat flow required to maintain the sample and
reference pans at the same temperature.
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o This differential heat flow is proportional to the heat capacity of the sample. The instrument
is calibrated using a standard material with a known heat capacity (e.g., sapphire).[9]

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the experimental determination of
the thermophysical properties of a C12 branched alkane.
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Caption: Experimental workflow for thermophysical property determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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